Cas no 2020110-82-9 (tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate)

tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
- 2020110-82-9
- EN300-1623137
-
- Inchi: 1S/C16H27NO3/c1-15(2,3)20-14(19)17-11-7-10-16(17,12-18)13-8-5-4-6-9-13/h12-13H,4-11H2,1-3H3
- InChI Key: OHKRHPBNFLYIBF-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC1(C=O)C1CCCCC1)=O
Computed Properties
- Exact Mass: 281.19909372g/mol
- Monoisotopic Mass: 281.19909372g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 368
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6Ų
- XLogP3: 3.4
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1623137-1.0g |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 1g |
$1100.0 | 2023-06-04 | ||
Enamine | EN300-1623137-0.25g |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 0.25g |
$1012.0 | 2023-06-04 | ||
Enamine | EN300-1623137-10.0g |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 10g |
$4729.0 | 2023-06-04 | ||
Enamine | EN300-1623137-0.05g |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 0.05g |
$924.0 | 2023-06-04 | ||
Enamine | EN300-1623137-0.5g |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 0.5g |
$1056.0 | 2023-06-04 | ||
Enamine | EN300-1623137-2.5g |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 2.5g |
$2155.0 | 2023-06-04 | ||
Enamine | EN300-1623137-5.0g |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 5g |
$3189.0 | 2023-06-04 | ||
Enamine | EN300-1623137-0.1g |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 0.1g |
$968.0 | 2023-06-04 | ||
Enamine | EN300-1623137-50mg |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 50mg |
$827.0 | 2023-09-22 | ||
Enamine | EN300-1623137-1000mg |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate |
2020110-82-9 | 1000mg |
$986.0 | 2023-09-22 |
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate Related Literature
-
Huang Zhou,Jian Zhang,Ibrahim Saana Amiinu,Chenyu Zhang,Xiaobo Liu,Wenmao Tu,Mu Pan,Shichun Mu Phys. Chem. Chem. Phys., 2016,18, 10392-10399
-
2. Spectroscopic studies of the optical properties of carbon dots: recent advances and future prospectsQingnan Zhao,Wei Song,Bing Zhao,Bai Yang Mater. Chem. Front., 2020,4, 472-488
-
Lei Li,Fangjian Shang,Li Wang,Supeng Pei,Yongming Zhang Energy Environ. Sci., 2010,3, 114-116
-
Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
-
Marie-Laure Hisette,Paula Haddad,Thomas Gisler,Carlos Manuel Marques,André Pierre Schröder Soft Matter, 2008,4, 828-832
Additional information on tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate
Comprehensive Overview of tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate (CAS No. 2020110-82-9)
tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate (CAS No. 2020110-82-9) is a highly specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structural features, including the pyrrolidine ring and tert-butyl group, make it a valuable building block for drug discovery and material science applications. This compound has garnered significant attention in recent years due to its versatility in asymmetric synthesis and its role in developing novel bioactive molecules.
The molecular structure of tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate combines a cyclohexyl moiety with a formyl functional group, offering multiple reactive sites for chemical modifications. Researchers frequently employ this compound in the synthesis of N-Boc protected amines, which are crucial for peptide coupling reactions and medicinal chemistry projects. Its stability under various reaction conditions makes it particularly useful for multi-step synthetic routes.
In the context of current research trends, tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate has become increasingly relevant in the development of chiral catalysts and organocatalysts. The compound's ability to induce stereoselectivity in chemical transformations aligns with the growing demand for enantioselective synthesis methods in the pharmaceutical industry. Recent publications have highlighted its application in constructing complex molecular architectures with high optical purity.
From a synthetic chemistry perspective, the tert-butyloxycarbonyl (Boc) protecting group in this molecule offers excellent compatibility with a wide range of reaction conditions, including acidic and basic environments. This characteristic makes CAS No. 2020110-82-9 particularly valuable for solid-phase peptide synthesis (SPPS) and other iterative synthetic processes. The compound's crystalline nature also facilitates purification procedures, which is critical for maintaining high purity standards in pharmaceutical manufacturing.
The thermal stability and solubility profile of tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate have been extensively studied, with data showing excellent performance in both polar aprotic solvents and non-polar organic media. These physicochemical properties contribute to its widespread adoption in high-throughput screening applications and combinatorial chemistry. The compound's logP value suggests favorable membrane permeability, which is particularly important for drug candidate optimization.
In analytical chemistry, advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate and verify its purity. The distinctive proton signals from the formyl hydrogen and cyclohexyl protons provide clear diagnostic markers for quality control purposes. Modern analytical laboratories often use these spectral fingerprints to establish batch-to-batch consistency.
The commercial availability of CAS No. 2020110-82-9 has expanded significantly in response to growing demand from contract research organizations and academic institutions. Current market analyses indicate increasing interest in this compound for fragment-based drug design and medicinal chemistry applications. Suppliers typically offer various packaging options to accommodate both small-scale research needs and bulk industrial requirements.
Environmental and safety considerations for handling tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety goggles is recommended when working with this chemical. Material safety data sheets (MSDS) provide comprehensive guidance on storage conditions and handling procedures.
Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development. The reactive aldehyde functionality presents opportunities for creating Schiff base derivatives or participating in click chemistry reactions. These applications could further expand the utility of CAS No. 2020110-82-9 in targeted drug delivery systems and diagnostic agent development.
In conclusion, tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate represents a versatile and valuable synthetic intermediate with broad applications across multiple chemistry disciplines. Its combination of structural features, synthetic accessibility, and functional group compatibility ensures its continued importance in both academic research and industrial applications. As synthetic methodologies advance, this compound will likely find new applications in emerging areas of chemical research and development.
2020110-82-9 (tert-butyl 2-cyclohexyl-2-formylpyrrolidine-1-carboxylate) Related Products
- 2171920-32-2(3-cyclopentyl-N-cyclopropyl-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)
- 264193-19-3(3-(2-methylphenyl)pentan-3-ol)
- 1657033-41-4(3-cyclopropyl-4,5,6,7-tetrahydro-1H-pyrazolo4,3-cpyridine hydrochloride)
- 1110967-11-7(1-methyl-1,2,3,4-tetrahydronaphthalen-1-amine)
- 2386498-20-8(3,4-Difluoro-5-formylbenzoic acid)
- 2418727-99-6(5-Ethynyl-2-methyl-3-[(piperazin-1-yl)methyl]phenyl sulfurofluoridate)
- 2229666-42-4(3-(1-{(tert-butoxy)carbonylamino}cyclobutyl)prop-2-enoic acid)
- 330841-34-4(2-fluoro-5-(1H-1,2,3,4-tetrazol-5-yl)aniline)
- 1392219-11-2((2S)-4-tert-butoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3,3-dimethyl-4-oxo-butanoic acid)
- 860784-75-4(N-{3-cyano-4-[(2-methylphenyl)sulfanyl]phenyl}-2-methylbenzenecarboxamide)




